![molecular formula C20H20BrNO3S B2753500 3-bromo-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(4-isopropylphenyl)benzamide CAS No. 852439-67-9](/img/structure/B2753500.png)
3-bromo-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(4-isopropylphenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-bromo-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(4-isopropylphenyl)benzamide is a chemical compound that has gained attention due to its potential applications in scientific research.
Mechanism of Action
The mechanism of action of 3-bromo-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(4-isopropylphenyl)benzamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and receptors in the body, leading to its anti-inflammatory and analgesic effects. It has also been shown to have antioxidant properties, which may contribute to its potential in treating neurodegenerative diseases and cancer.
Biochemical and Physiological Effects
Studies have shown that 3-bromo-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(4-isopropylphenyl)benzamide has several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, as well as improve cognitive function in Alzheimer's disease models. Additionally, it has been shown to have antibacterial activity against certain strains of bacteria.
Advantages and Limitations for Lab Experiments
One advantage of using 3-bromo-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(4-isopropylphenyl)benzamide in lab experiments is its potential in multiple areas of research, including anti-inflammatory and analgesic research, neurodegenerative disease research, cancer research, and antibacterial research. Additionally, it has been shown to have low toxicity in animal studies.
One limitation of using this compound in lab experiments is its limited availability and high cost. Additionally, its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on 3-bromo-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(4-isopropylphenyl)benzamide. One direction is to further investigate its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, more research is needed to understand its mechanism of action and how it interacts with enzymes and receptors in the body. Finally, further studies are needed to determine its potential as an antibacterial agent and its effectiveness in cancer treatment.
Synthesis Methods
The synthesis method of 3-bromo-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(4-isopropylphenyl)benzamide involves the reaction of 4-isopropylphenylamine with 3-bromo-4-chlorobenzoyl chloride in the presence of triethylamine. The resulting compound is then reacted with thionyl chloride and 2,3-dihydrothiophene-1,1-dioxide to yield the final product.
Scientific Research Applications
3-bromo-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(4-isopropylphenyl)benzamide has shown potential in various scientific research applications. It has been studied for its anti-inflammatory and analgesic properties, as well as its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, it has been investigated for its potential in cancer treatment and as an antibacterial agent.
properties
IUPAC Name |
3-bromo-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(4-propan-2-ylphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20BrNO3S/c1-14(2)15-6-8-18(9-7-15)22(19-10-11-26(24,25)13-19)20(23)16-4-3-5-17(21)12-16/h3-12,14,19H,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDXKSTFMVVBMNF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)N(C2CS(=O)(=O)C=C2)C(=O)C3=CC(=CC=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20BrNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.